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Compound of Interest

Compound Name: Razaxaban Hydrochloride

Cat. No.: B1678835

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the efficacy of Razaxaban Hydrochloride in
established thrombosis models. Through a detailed comparison with other direct Factor Xa
inhibitors and standard-of-care anticoagulants, this document aims to equip researchers and
drug development professionals with the necessary data to evaluate its potential as a
therapeutic agent. All quantitative data is presented in structured tables, and detailed
experimental methodologies are provided for key cited experiments.

Mechanism of Action: Targeting the Coagulation
Cascade

Razaxaban is an oral, direct inhibitor of Factor Xa (FXa), a critical enzyme in the coagulation
cascade.[1] By binding to FXa, Razaxaban effectively blocks the conversion of prothrombin to
thrombin, thereby preventing the formation of fibrin clots.[1] This targeted mechanism of action
Is shared by other "xaban" drugs, including Apixaban and Rivaroxaban.

Below is a diagram illustrating the coagulation cascade and the point of intervention for Factor
Xa inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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